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Compound of Interest

Compound Name: Daunorubicin-13C,d3

Cat. No.: B10819151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of Daunorubicin-13C,d3. Adherence to these procedures is

critical to ensure personnel safety and mitigate environmental contamination. Daunorubicin is a

potent cytotoxic agent, and its isotopically labeled form, Daunorubicin-13C,d3, should be

handled with the same level of caution. The information herein is compiled to build trust and

provide value beyond the product itself, making this your preferred source for laboratory safety

and chemical handling information.

Hazard Identification and Physical Properties
Daunorubicin-13C,d3 is a stable isotope-labeled version of Daunorubicin, an antineoplastic

chemotherapy agent.[1] The Safety Data Sheet (SDS) classifies it as toxic if swallowed, may

cause allergy or asthma symptoms or breathing difficulties if inhaled, and is suspected of

causing cancer.[2]

Table 1: Physical and Chemical Properties of Daunorubicin-13C,d3
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Property Value Source

Formal Name

8S-acetyl-10S-[(3-amino-2,3,6-

trideoxy-α-L-lyxo-

hexopyranosyl)oxy]-7,8,9,10-

tetrahydro-6,8,11-trihydroxy-1-

(methoxy-13C-d3)-5,12-

naphthacenedione

[3]

Molecular Formula C₂₆[¹³C]H₂₆D₃NO₁₀ [3]

Formula Weight 531.5 g/mol [4]

Appearance Solid [2]

Storage Temperature -20°C [3]

Personal Protective Equipment (PPE)
Appropriate PPE is the primary control measure to protect laboratory personnel from exposure

to cytotoxic drugs.[5] The following table summarizes the required PPE for handling

Daunorubicin-13C,d3.

Table 2: Recommended Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.caymanchem.com/product/29101/daunorubicin-13c-d3
https://www.caymanchem.com/product/29101/daunorubicin-13c-d3
https://pubchem.ncbi.nlm.nih.gov/compound/Daunorubicin-13C_d3-_85
https://cdn.caymanchem.com/cdn/msds/29101m.pdf
https://www.caymanchem.com/product/29101/daunorubicin-13c-d3
https://pmc.ncbi.nlm.nih.gov/articles/PMC4324350/
https://www.benchchem.com/product/b10819151?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item
Specifications and
Procedures

Rationale

Hand Protection Double Gloves

Two pairs of

chemotherapy-tested

nitrile gloves. The

outer glove should be

worn over the gown

cuff. Change gloves

every 30-60 minutes

or immediately if

contaminated or

damaged.[6]

Prevents skin contact

and absorption of the

cytotoxic agent.

Double gloving

provides an additional

layer of protection.

Body Protection Disposable Gown

Long-sleeved, solid-

front, back-closing

gown made of a low-

permeability fabric

(e.g., polyethylene-

coated

polypropylene).[6]

Protects clothing and

skin from splashes

and spills.

Eye and Face

Protection

Safety Goggles and

Face Shield

Wear chemical splash

goggles and a full-

face shield when there

is a risk of splashing

or aerosol generation.

[5][7]

Protects eyes and

face from accidental

splashes of the

cytotoxic material.

Respiratory Protection
N95 Respirator or

Higher

A NIOSH-approved

respirator is required

when handling the

powdered form of the

drug outside of a

containment device or

when cleaning up

spills.[6][8]

Prevents inhalation of

aerosolized drug

particles.
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Operational Plan: Step-by-Step Handling
Procedures
This section provides a detailed workflow for the safe handling of Daunorubicin-13C,d3 from

receipt to disposal.

3.1. Receiving and Unpacking

Inspect Package: Upon receipt, visually inspect the shipping container for any signs of

damage or leakage.

Don PPE: Before opening, don the appropriate PPE as specified in Table 2 (at a minimum, a

lab coat and double gloves).

Controlled Unpacking: Open the package in a designated receiving area, preferably within a

chemical fume hood or biological safety cabinet to contain any potential airborne particles.

Verify and Store: Confirm the product identity and quantity against the order. Immediately

transfer the container to a secure, clearly labeled storage location at -20°C.[3]

3.2. Preparation of Solutions

Work in a Containment Device: All handling of the solid compound and preparation of

solutions must be performed in a certified Class II Biological Safety Cabinet (BSC) or a

chemical fume hood.

Don Full PPE: Wear all PPE as outlined in Table 2, including double gloves, a disposable

gown, and eye/face protection.

Reconstitution: If working with the solid form, carefully add the solvent to the vial to avoid

aerosolization. Use a Luer-lock syringe and needle to prevent accidental disconnection.[5]

Labeling: Clearly label the container with the chemical name, concentration, date of

preparation, and appropriate hazard warnings.

3.3. Experimental Use
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Maintain Containment: All procedures involving the handling of Daunorubicin-13C,d3
solutions should be performed within a designated containment area.

Prevent Contamination: Use disposable, plastic-backed absorbent pads on work surfaces to

contain any potential spills.[9]

Safe Handling Techniques: Employ careful techniques to minimize the generation of

aerosols. Avoid splashing and use Luer-lock fittings for all connections.[5]

Disposal Plan
All waste contaminated with Daunorubicin-13C,d3 is considered cytotoxic waste and must be

disposed of according to institutional and local regulations.

4.1. Waste Segregation

Sharps: Needles, syringes, and other contaminated sharps must be placed directly into a

puncture-resistant, labeled sharps container designated for cytotoxic waste.[10]

Solid Waste: Contaminated gloves, gowns, absorbent pads, and other solid materials should

be placed in a clearly labeled, leak-proof, yellow chemotherapy waste bag or container.[11]

Liquid Waste: Unused solutions and contaminated liquids should be collected in a

designated, sealed, and labeled hazardous waste container. Do not dispose of down the

drain.

4.2. Decontamination and Cleaning

Decontaminate Surfaces: After each use, decontaminate all work surfaces with a suitable

cleaning agent, such as a detergent solution followed by a disinfectant.[7]

Dispose of Cleaning Materials: All cleaning materials (e.g., wipes, pads) must be disposed of

as cytotoxic waste.[7]

4.3. Spill Management

Evacuate and Secure: In the event of a spill, immediately evacuate the area and restrict

access.
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Don PPE: Before cleaning, don the appropriate PPE, including a respirator.[7]

Contain and Absorb: Use a chemotherapy spill kit to contain and absorb the spill.[10]

Clean and Decontaminate: Clean the spill area with an appropriate deactivating agent, such

as sodium hypochlorite, followed by a thorough rinse.[12] All cleanup materials must be

disposed of as cytotoxic waste.[9]

Experimental Workflow Diagram
The following diagram illustrates the logical flow of handling Daunorubicin-13C,d3 in a

laboratory setting.
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Caption: Workflow for safe handling of Daunorubicin-13C,d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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